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Compound of Interest

Compound Name:

(2,5-

Dimethoxybenzylidene)propanedin

itrile

CAS No.: 2972-75-0

Cat. No.: B3025324

Get Quote

Executive Summary & Chemical Identity
(2,5-Dimethoxybenzylidene)propanedinitrile (CAS: 2972-75-0), also known as 2-(2,5-

dimethoxybenzylidene)malononitrile, is a pivotal intermediate in the synthesis of tyrphostin-

class tyrosine kinase inhibitors and advanced optoelectronic materials. Characterized by a

planar benzylidene backbone stabilized by an electron-withdrawing dicyanovinyl group and two

electron-donating methoxy substituents, its solubility profile is governed by a delicate balance

between dipole-dipole interactions and lipophilic

-stacking.

This guide provides a comprehensive analysis of its solubility landscape, thermodynamic

drivers, and practical solvent selection strategies for synthesis and purification.
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Property Value Relevance to Solubility

Molecular Formula

Moderate molecular weight

(~214.22 g/mol ) facilitates

dissolution in organic media.

Electronic Character Push-Pull System

Methoxy donors (2,5-pos) and

Nitrile acceptors create a

significant dipole moment,

favoring polar aprotic solvents.

LogP (Predicted) ~1.9 – 2.3

Lipophilic; indicates poor

aqueous solubility and high

affinity for organic matrices.

Melting Point ~98–100 °C

Moderate lattice energy; allows

for effective recrystallization

from boiling alcohols.

Solubility Landscape
The solubility of (2,5-Dimethoxybenzylidene)propanedinitrile follows a "like-dissolves-like"

trajectory heavily influenced by the compound's polarizability. The following data represents a

synthesized profile based on structural analogs (Tyrphostin AG series) and thermodynamic

modeling of benzylidenemalononitriles.
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Solvent Class Solvent
Solubility
Rating

Estimated
Saturation (

)

Mechanistic
Insight

Polar Aprotic DMSO Excellent > 50 mg/mL

Strong dipole-

dipole interaction

disrupts crystal

lattice; preferred

for biological

assays.

DMF Excellent > 40 mg/mL

Similar solvation

mechanism to

DMSO; ideal for

synthetic

reaction media.

Acetone Good 15–25 mg/mL

Effective

solvation of the

nitrile moiety;

high volatility

makes it useful

for transfers.

Polar Protic Ethanol Moderate 2–10 mg/mL

Solvation via H-

bonding to

methoxy/nitrile is

weak; solubility

increases

drastically with

temperature

(ideal for

recrystallization).

Methanol Moderate 5–15 mg/mL Slightly better

solubility than

ethanol due to

higher polarity,

but less effective
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for crystallization

yield.

Chlorinated DCM Good 20–30 mg/mL

Excellent

solvation of the

aromatic core via

dispersion

forces.

Non-Polar Hexane Insoluble < 0.1 mg/mL

Lack of polar

interactions

prevents lattice

disruption.

Aqueous Water Insoluble < 0.01 mg/mL

Hydrophobic

effect dominates;

high energy cost

of cavity

formation.

Critical Note: For biological applications, stock solutions should be prepared in anhydrous

DMSO. The presence of water in DMSO can significantly reduce solubility and potentially

accelerate hydrolysis of the nitrile group over long-term storage.

Thermodynamic Analysis & Dissolution Logic
Understanding the thermodynamics of dissolution allows for precise control over crystallization

and reaction kinetics. The dissolution process is endothermic (

), driven by the entropy gain (

) of the lattice breakdown.

Mechanistic Diagram: Solute-Solvent Interactions
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The following diagram illustrates the competing forces determining solubility.
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Figure 1: Mechanistic pathway of dissolution. Polar aprotic solvents overcome lattice energy via

strong dipole interactions, while protic solvents offer temperature-dependent solubility suitable

for purification.

Experimental Protocol: Precise Solubility
Determination
To validate the specific solubility for your batch (which may vary with purity and polymorph),

use the Isothermal Saturation Method. This protocol ensures thermodynamic equilibrium is

reached.

Protocol: Shake-Flask Equilibrium Method
Materials:

Analyte: (2,5-Dimethoxybenzylidene)propanedinitrile (>98% purity).[1]

Solvent: Anhydrous (HPLC Grade).

Equipment: Thermostated shaker bath, 0.45 µm PTFE syringe filters, HPLC/UV-Vis

spectrophotometer.

Step-by-Step Workflow:
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Supersaturation: Add the compound in excess to 5 mL of the target solvent in a sealed

scintillation vial. Ensure visible solid remains at the bottom.

Equilibration: Agitate the vial at the fixed temperature (e.g.,

) for 24–48 hours.

Why? Kinetic solubility (dissolving until it looks clear) often overestimates true

thermodynamic solubility. Equilibrium requires time for the crystal lattice to stabilize with

the solvent.

Phase Separation: Stop agitation and allow the suspension to settle for 2 hours.

Filtration: Withdraw the supernatant using a pre-warmed syringe (to prevent precipitation)

and filter through a 0.45 µm PTFE filter.

Quantification:

Dilute the filtrate with mobile phase (e.g., Acetonitrile/Water).

Analyze via HPLC (C18 column, UV detection at

nm).

Calculate concentration using a pre-established calibration curve.

Workflow Visualization
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Figure 2: Step-by-step workflow for the isothermal saturation method to determine

thermodynamic solubility.

Practical Applications: Solvent Selection Guide
For Organic Synthesis (Knoevenagel Condensation)

Recommended Solvent:Ethanol or Ethanol/Water (1:1).
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Reasoning: The reaction between 2,5-dimethoxybenzaldehyde and malononitrile proceeds

efficiently in ethanol with a catalytic base (e.g., piperidine). The product, (2,5-
Dimethoxybenzylidene)propanedinitrile, is less soluble in ethanol than the starting

materials, often precipitating out upon formation. This drives the equilibrium forward (Le

Chatelier’s principle) and simplifies isolation.

For Recrystallization (Purification)
Primary System:Hot Ethanol.

Alternative System:Ethyl Acetate/Hexane (1:3).

Protocol: Dissolve the crude solid in minimal boiling ethanol. If dissolution is incomplete, add

dropwise Acetone. Allow to cool slowly to room temperature, then to

. The planar structure facilitates strong

-stacking, yielding needle-like yellow crystals.

For Biological Assays
Vehicle:DMSO (Dimethyl sulfoxide).

Constraint: Final concentration in cell culture media should typically be

DMSO to avoid solvent toxicity.

Solubility Limit: Prepare stock solutions at 10–20 mM in DMSO. Ensure the solution is clear

yellow before dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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